Cas no 25234-25-7 (Octanoic acid, 2-ethyl-)

• Product Name: Octanoic acid, 2-ethyl-
• CAS No: 25234-25-7
• MF: C₁₀H₂₀O₂
• MW: 172.264603614807
• CID: 272758
• PubChem ID: 91342
• Update Time: 2025-05-20

Octanoic acid, 2-ethyl- Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, 2-ethyl-
• 2-ETHYLOCTANOIC ACID
• 2-Aethyl-octansaeure
• 2-ethyl-octanoic acid
• Nonan-3-carbonsaeure
• nonane-3-carboxylic acid
• Octanoic acid,2-ethyl
• EN300-79755
• Octanoic acid,2-ethyl-
• DTXSID40881259
• 2-ETHYLOCTANOICACID
• AKOS010363955
• 4QX9ZBD73X
• 25234-25-7
• EINECS 246-743-6
• F87677
• Z756391282
• SCHEMBL59955
• NS00050031
• DTXCID801022530
• DMUXSGAKEXSNGN-UHFFFAOYSA-N

• Inchi： 1S/C10H20O2/c1-3-5-6-7-8-9(4-2)10(11)12/h9H,3-8H2,1-2H3,(H,11,12)
• InChI Key： DMUXSGAKEXSNGN-UHFFFAOYSA-N
• SMILES： OC(C(CC)CCCCCC)=O

Computed Properties

• Exact Mass: 172.14600
• Monoisotopic Mass: 172.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.9047 (rough estimate)
• Boiling Point: 262.98°C (estimate)
• Refractive Index: 1.4184 (estimate)
• PSA: 37.30000
• LogP: 3.06760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on Octanoic acid, 2-ethyl-

Octanoic Acid, 2-Ethyl- (CAS No. 25234-25-7): A Comprehensive Overview

Octanoic acid, 2-ethyl-, also known by its CAS number CAS No. 25234-25-7, is a branched-chain fatty acid that has garnered significant attention in recent years due to its versatile applications and unique chemical properties. This compound is a derivative of octanoic acid, with an ethyl group attached to the second carbon atom, giving it the IUPAC name 3-methylheptanoic acid. Its chemical structure is characterized by a carboxylic acid group (-COOH) at one end and a branched alkyl chain at the other, making it a member of the broader family of carboxylic acids.

The synthesis of octanoic acid, 2-ethyl- can be achieved through various methods, including microbial fermentation and chemical synthesis. Recent advancements in metabolic engineering have enabled the production of this compound using genetically modified microorganisms, which offers a sustainable and eco-friendly alternative to traditional chemical synthesis methods. For instance, researchers have successfully engineered E. coli strains to produce octanoic acid, 2-ethyl- via fatty acid biosynthesis pathways, paving the way for large-scale bioproduction.

In terms of applications, octanoic acid, 2-ethyl- has found extensive use in the pharmaceutical industry as a precursor for drug development. Its branched structure makes it an ideal candidate for designing bioactive molecules with improved pharmacokinetic properties. For example, studies have shown that derivatives of this compound exhibit potential anti-inflammatory and antioxidant activities, making them promising candidates for therapeutic interventions.

Beyond pharmaceuticals, octanoic acid, 2-ethyl- also plays a crucial role in the food and flavor industries. It is commonly used as a flavor enhancer due to its pleasant odor and taste profile. Recent research has explored its use in creating natural flavor compounds that mimic the taste of certain fruits and dairy products, offering a healthier alternative to artificial flavorings.

The environmental impact of octanoic acid, 2-ethyl- has also been a topic of interest in recent studies. Researchers have investigated its biodegradability under various conditions and found that it exhibits high rates of microbial degradation, making it an environmentally friendly option compared to many synthetic chemicals. This property is particularly valuable in industries where sustainability is a key concern.

In conclusion, octanoic acid, 2-ethyl-, with its CAS number CAS No. 25234-25-7, stands out as a multifaceted compound with applications spanning pharmaceuticals, food additives, and sustainable chemistry. Ongoing research continues to uncover new potential uses for this compound, underscoring its importance in both industrial and academic settings.